5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-[3-(dimethylcarbamoyl)phenyl]-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O4/c1-18(2)15(19)11-6-4-5-10(7-11)12-8-13(16(20)21)14(22-3)17-9-12/h4-9H,1-3H3,(H,20,21)
• InChI Key: VHEOZJGKZIWSST-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=C(N=C2)OC)C(=O)O
• Molecular Formula: C16H16N2O4
• DSSTOX Substance ID: DTXSID30688052
• Molecular Weight: 300.31 g/mol
• CAS RN: 1261929-26-3

Description

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% (5-DPCA) is an organic compound that is used in a variety of scientific experiments and research applications. It is a derivative of nicotinic acid, and is commonly used in the synthesis of other compounds. 5-DPCA is a white, crystalline solid that is soluble in water and has a melting point of 140-143°C. It is a useful reagent for the synthesis of various organic compounds, and has a variety of applications in scientific research.

Mechanism of Action

The mechanism of action of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is not fully understood. However, it is believed to act as a proton acceptor, allowing for the formation of new chemical bonds. This enables the synthesis of various organic compounds, as well as the analysis of proteins and other biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% are not well understood. It is known to be involved in the synthesis of various organic compounds, but its effects on the body are not known.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% in laboratory experiments is its low cost and availability. It is also easy to use and does not require the use of hazardous chemicals. However, it is important to note that 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is not very stable and should be stored in a cool, dry place. It should also be handled with care, as it can be toxic if inhaled or ingested.

Future Directions

In the future, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% could be used in the development of new drugs and other organic compounds. It could also be used in the development of new materials for medical imaging. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95%, as well as its mechanism of action. Finally, the use of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% in the synthesis of other compounds could be further explored.

Synthesis Methods

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% can be synthesized by reacting 3-methoxy-2-nitrophenylacetic acid with dimethylaminocarbonyl chloride in aqueous solution. The reaction is carried out at room temperature and is followed by the addition of aqueous sodium hydroxide. The resulting compound is then purified by recrystallization from ethanol.

Scientific Research Applications

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is used in a variety of scientific research applications. It is used in the synthesis of various organic compounds, including drugs, pesticides, and other chemicals. It is also used as a reagent in biochemical and physiological studies, as well as in the analysis of proteins and other biological molecules. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is used in the synthesis of materials for medical imaging, such as MRI contrast agents.